Cas no 117384-46-0 ((-)-Di-tert-Butyl D-Tartrate)

• Product Name: (-)-Di-tert-Butyl D-Tartrate
• CAS No: 117384-46-0
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• MDL: MFCD00191999
• CID: 132742
• PubChem ID: 11021673
• Update Time: 2025-05-25

(-)-Di-tert-Butyl D-Tartrate Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-Di-tert-butyl 2,3-dihydroxysuccinate
• (-)-Di-tert-butyl D-tartrate
• (?)-Di-tert-butyl D-tartrate
• Butanedioic acid,2,3-dihydroxy-, 1,4-bis(1,1-dimethylethyl) ester, (2S,3S)-
• ditert-butyl 2,3-dihydroxybutanedioate
• D-TARTARIC ACID DI-TERT-BUTYL ESTER
• ()-Di-tert-butyl D-tartrate
• di-tert-butyl (2S,3S)-2,3-dihydroxybutanedioate
• di-tert-butyl tartrate
• DI-TERT-BUTYL D-TARTRATE
• (S,S)-Di-tert-butyl-tartrat
• DI-TERT-BUTYL D-TARTRATE 99%
• Di-tert-butyl D-tartrate,99%
• J-003613
• d-tartaric acid ditertbutyl ester
• 2,3-Dihydroxy-succinic acid di-tert-butyl ester
• SCHEMBL8028869
• (2S,3S)-Di-tert-butyl2,3-dihydroxysuccinate
• AKOS000278477
• A846755
• 1,4-DI-TERT-BUTYL (2S,3S)-2,3-DIHYDROXYBUTANEDIOATE
• MFCD00191999
• CS-0441823
• ditert-butyl (2S,3S)-2,3-dihydroxybutanedioate
• 117384-46-0
• (2S,3S)-Di-t-butyl 2,3-dihydroxysuccinate
• Butanedioic acid, 2,3-dihydroxy-, 1,4-bis(1,1-dimethylethyl) ester, (2S,3S)-
• Di-tert-butyl (2S,3S)-2,3-dihydroxysuccinate
• (-)-Di-tert-Butyl D-Tartrate

• MDL： MFCD00191999
• Inchi： 1S/C12H22O6/c1-11(2,3)17-9(15)7(13)8(14)10(16)18-12(4,5)6/h7-8,13-14H,1-6H3/t7-,8-/m0/s1
• InChI Key： ITWOKJQQGHCDBL-YUMQZZPRSA-N
• SMILES： O(C([C@H]([C@@H](C(=O)OC(C)(C)C)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.14166
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: crystal
• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 °C(lit.)
• Boiling Point: 321.8±9.0 ºC (760 Torr),
• Flash Point: 109.2±12.2 ºC,
• Refractive Index: 1.47
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• PSA: 93.06
• Solubility: Not determined

(-)-Di-tert-Butyl D-Tartrate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：9-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (-)-Di-tert-Butyl D-Tartrate

Professional Introduction to (-)-Di-tert-Butyl D-Tartrate (CAS No. 117384-46-0)

(-)-Di-tert-Butyl D-Tartrate, with the chemical compound identifier CAS No. 117384-46-0, is a significant compound in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of chiral auxiliaries and catalysts.

The molecular structure of (-)-Di-tert-Butyl D-Tartrate consists of a tartaric acid derivative with two bulky tert-butyl groups attached to the hydroxyl positions. This configuration imparts high steric hindrance, making it an excellent chiral building block for constructing complex molecular architectures. The presence of these bulky groups also enhances its stability under various chemical conditions, which is crucial for its application in multi-step synthetic protocols.

In recent years, the pharmaceutical industry has seen a surge in the demand for enantiomerically pure compounds due to their improved pharmacological profiles. (-)-Di-tert-Butyl D-Tartrate has been extensively studied for its role in asymmetric synthesis, where it serves as a chiral auxiliary or ligand in catalytic systems. Its ability to induce high enantioselectivity in reactions has made it a valuable tool for researchers aiming to develop novel pharmaceuticals with enhanced efficacy and reduced side effects.

One of the most notable applications of (-)-Di-tert-Butyl D-Tartrate is in the synthesis of beta-blockers, a class of drugs widely used for treating cardiovascular diseases. The compound's chiral center allows for the precise construction of biologically active molecules, ensuring that only the desired enantiomer is produced. This is particularly important in drug development, where the wrong enantiomer can lead to diminished therapeutic effects or even adverse reactions.

The compound's utility extends beyond pharmaceuticals into materials science and catalysis. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it helps to control selectivity and yield. The steric bulk provided by the tert-butyl groups prevents unwanted side reactions, making it an ideal candidate for optimizing synthetic pathways.

Recent studies have also highlighted the potential of (-)-Di-tert-Butyl D-Tartrate in green chemistry initiatives. Its stability under mild reaction conditions and compatibility with environmentally friendly solvents make it a promising candidate for sustainable synthetic processes. By reducing the need for harsh reagents and minimizing waste, this compound aligns with the growing emphasis on eco-conscious methodologies in chemical research.

The synthesis of (-)-Di-tert-Butyl D-Tartrate typically involves the reaction of tartaric acid derivatives with isobutylene under controlled conditions. The stereochemistry must be carefully managed to ensure high enantiomeric purity, which is often achieved through crystallization or chromatographic techniques. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications.

In conclusion, (-)-Di-tert-Butyl D-Tartrate (CAS No. 117384-46-0) represents a cornerstone in modern chiral chemistry and pharmaceutical research. Its unique structural features and broad applicability make it an indispensable tool for scientists working on cutting-edge drug development and catalytic systems. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing chemical science and therapeutic innovation.